Cas no 136831-13-5 (Methyl 4-methyl-1H-indole-2-carboxylate)
136831-13-5 structure
Product Name:Methyl 4-methyl-1H-indole-2-carboxylate
CAS No:136831-13-5
MF:C11H11NO2
MW:189.210542917252
MDL:MFCD04966966
CID:1003299
PubChem ID:4714967
Update Time:2025-04-20
Methyl 4-methyl-1H-indole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-methyl-1H-indole-2-carboxylate
- 1H-Indole-2-carboxylic acid, 4-Methyl-, Methyl ester
- 4-METHYL-1H-INDOLE-2-CARBOXYLIC ACID METHYL ESTER
- AC1NFWDL
- CTK6I9563
- methyl 4-methylindole-2-carboxylate
- PubChem23574
- SureCN2134591
- JQTOCKRAYJKZOI-UHFFFAOYSA-N
- Methyl4-Methylindole-2-carboxylate
- BBL020582
- SBB090953
- STK893271
- 6522AA
- SY034645
- AB0001751
- ST24025378
- FT-
- SCHEMBL2134591
- DTXSID40405797
- AS-5464
- 136831-13-5
- 1H-Indole-2-carboxylic acid, 4-Methyl-, Methyl ester;Methyl 4-Methylindole-2-carboxylate
- CS-0054250
- F52676
- Z210762276
- DA-45594
- AKOS000123960
- MFCD04966966
- EN300-224905
- A886620
-
- MDL： MFCD04966966
- Inchi： 1S/C11H11NO2/c1-7-4-3-5-9-8(7)6-10(12-9)11(13)14-2/h3-6,12H,1-2H3
- InChI Key： JQTOCKRAYJKZOI-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CC2C(C)=CC=CC=2N1)=O
Computed Properties
- Exact Mass: 189.07903
- Monoisotopic Mass: 189.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 42.1
Experimental Properties
- Density: 1.212±0.06 g/cm3(Predicted)
- Boiling Point: 344.1±22.0 °C(Predicted)
- PSA: 42.09
Methyl 4-methyl-1H-indole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M181334-1g |
Methyl 4-methyl-1H-indole-2-carboxylate |
136831-13-5 | 97% | 1g |
¥1259.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M181334-5g |
Methyl 4-methyl-1H-indole-2-carboxylate |
136831-13-5 | 97% | 5g |
¥4455.90 | 2023-09-01 | |
| Apollo Scientific | OR346108-500mg |
4-Methyl-1H-indole-2-carboxylic acid methyl ester |
136831-13-5 | 500mg |
£79.00 | 2025-02-20 | ||
| Apollo Scientific | OR346108-1g |
4-Methyl-1H-indole-2-carboxylic acid methyl ester |
136831-13-5 | 1g |
£105.00 | 2023-09-01 | ||
| Apollo Scientific | OR346108-5g |
4-Methyl-1H-indole-2-carboxylic acid methyl ester |
136831-13-5 | 5g |
£341.00 | 2023-09-01 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X54275-5g |
Methyl 4-Methylindole-2-carboxylate |
136831-13-5 | 98% | 5g |
¥1773.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X54275-1g |
Methyl 4-Methylindole-2-carboxylate |
136831-13-5 | 98% | 1g |
¥361.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X54275-250mg |
Methyl 4-Methylindole-2-carboxylate |
136831-13-5 | 98% | 250mg |
¥95.0 | 2023-09-05 | |
| Matrix Scientific | 059134-500mg |
4-Methyl-1H-indole-2-carboxylic acid methyl ester, 95+% |
136831-13-5 | 95+% | 500mg |
$303.00 | 2023-09-09 | |
| Matrix Scientific | 059134-1g |
4-Methyl-1H-indole-2-carboxylic acid methyl ester, 95+% |
136831-13-5 | 95+% | 1g |
$438.00 | 2023-09-09 |
Methyl 4-methyl-1H-indole-2-carboxylate Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
136831-13-5 (Methyl 4-methyl-1H-indole-2-carboxylate) Related Products
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- 473883-20-4(indole-2,4-dicarboxylic acid 2-ethyl 4-methyl ester)
- 187607-75-6(Methyl 4,7-dimethyl-1H-indole-2-carboxylate)
- 50536-52-2(Ethyl 4,5-dimethyl-1H-indole-2-carboxylate)
- 18377-65-6(Methyl 6-methyl-1H-indole-2-carboxylate)
- 107517-71-5(1H-Indole-2,4-dicarboxylic acid, diethyl ester)
- 7170-24-3(2,4-Quinolinedicarboxylic acid, dimethyl ester)
- 16732-81-3(6-methyl-1H-Indole-2-carboxylic acid ethyl ester)
- 95264-40-7(Ethyl 4,6-dimethyl-1H-indole-2-carboxylate)
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